Cas no 1274804-48-6 (Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate)

• Product Name: Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate
• CAS No: 1274804-48-6
• MF: C₁₃H₁₆F₃N₃O₃
• MW: 319.279653549194
• CID: 4827387
• Update Time: 2025-06-22

Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 4-HYDROXY-2-(TRIFLUOROMETHYL)-5,6-DIHYDROPYRIDO[3,4-D]PYRIMIDINE-7(8H)-CARBOXYLATE
• tert-butyl 4-oxo-2-(trifluoromethyl)-1,5,6,8-tetrahydropyrido[3,4-d]pyrimidine-7-carboxylate
• Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate

• Inchi： 1S/C13H16F3N3O3/c1-12(2,3)22-11(21)19-5-4-7-8(6-19)17-10(13(14,15)16)18-9(7)20/h4-6H2,1-3H3,(H,17,18,20)
• InChI Key： YCFUIHATOMIIQX-UHFFFAOYSA-N
• SMILES： FC(C1NC(C2=C(CN(C(=O)OC(C)(C)C)CC2)N=1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 573
• XLogP3: 1.1
• Topological Polar Surface Area: 71

Additional information on Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate

Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate

The compound Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate (CAS No: 1274804-48-6) is a highly specialized organic compound with a complex structure and significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridopyrimidines, which are known for their unique electronic properties and structural versatility. The presence of a tert-butyl group, a trifluoromethyl group, and a hydroxyl group in its structure contributes to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridopyrimidines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The tert-butyl group serves as a bulky substituent, which can influence the compound's solubility and stability. Meanwhile, the trifluoromethyl group introduces electron-withdrawing effects, enhancing the compound's ability to interact with biological targets such as enzymes and receptors.

The synthesis of Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate involves multi-step organic reactions, including cyclization and substitution processes. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. These methods often involve the use of transition metal catalysts and advanced reaction techniques to achieve the desired stereochemistry and functional groups.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. The hydroxyl group in the compound plays a pivotal role in binding to the active site of kinases, making it a valuable lead compound for drug development.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties in materials science. The pyridopyrimidine core exhibits aromaticity and conjugation, which are desirable traits for applications in organic electronics and optoelectronics. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where its stability and electronic conductivity are advantageous.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate at the quantum level. These studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. Such computational models are instrumental in guiding experimental designs and accelerating drug discovery processes.

The compound's structural diversity also makes it a valuable tool in combinatorial chemistry. By modifying substituents such as the tert-butyl group or the trifluoromethyl group, researchers can generate a library of related compounds with varying properties. This approach is particularly useful for high-throughput screening in pharmaceutical research.

In conclusion, Tert-butyl 4-hydroxy-2-(trifluoromethyl)-5,6-dihydropyrido[3,4-D]pyrimidine-7(8H)-carboxylate (CAS No: 1274804-48-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse applications in pharmacology, materials science, and chemical synthesis. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.